N-(2-Chloro-6-methylphenyl)-4,6-dimethylpyrimidine-2-sulfonamide

• CAS No.: 113515-22-3
• Molecular Formula: C13H14ClN3O2S
• Molecular Weight: 311.79 g/mol
• IUPAC Name: N-(2-chloro-6-methylphenyl)-4,6-dimethylpyrimidine-2-sulfonamide
• InChI: InChI=1S/C13H14ClN3O2S/c1-8-5-4-6-11(14)12(8)17-20(18,19)13-15-9(2)7-10(3)16-13/h4-7,17H,1-3H3
• InChI Key: QAELKEBDHVOFJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NS(=O)(=O)C2=NC(=CC(=N2)C)C

Description

N-(2-Chloro-6-methylphenyl)-4,6-dimethylpyrimidine-2-sulfonamide is a useful research compound. Its molecular formula is C13H14ClN3O2S and its molecular weight is 311.79 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-6-methylaniline (0.5 g, 3.5 mmol) in dimethoxyethane (15 mL) cooled to 0° C. was added butyl lithium (2.2 mL, 3.5 mmol) and the mixture was allowed to stir for 15 minutes. Then 4,6-dimethyl-2-pyrimidinesulfonyl fluoride (0.66 g, 3.5 mmol), prepared according to Brown and Hoskins, J. Chem. Soc. Perkin 1, 522-527 (1972) was added. The mixture stirred with warming to 25° C. for 1 hour. The mixture was concentrated and the residue triturated with butyl chloride. The resultant solid was acidified with 1N HCl and the solid was filtered. The product was a yellow-brown solid, m.p. 215°-219° C. NMR (200 MHZ) D6 -Acetone: δ 8.2 (bs, 1H), 7.4 (s, 1H), 7.2 (bs, 3H), 2.5 (s, 6H) and 2.35 (s, 3H).